Cas no 1361649-76-4 (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide)

• Product Name: 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide
• CAS No: 1361649-76-4
• MF: C₁₃H₅Cl₅FNO
• MW: 387.448302030563
• CID: 4992751
• Update Time: 2025-10-17

4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H5Cl5FNO/c14-8-7(9(15)11(17)12(18)10(8)16)5-2-1-4(19)3-6(5)13(20)21/h1-3H,(H2,20,21)
• InChI Key： JPIYHMKNWVBOGO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1C(N)=O)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 385
• XLogP3: 5.7
• Topological Polar Surface Area: 43.1

Additional information on 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide

Introduction to 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide (CAS No. 1361649-76-4)

4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide (CAS No. 1361649-76-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its biphenyl core, which is substituted with multiple chlorine atoms and a fluoro group, along with a carboxylic acid amide functional group. The intricate arrangement of these substituents imparts distinct physical and chemical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The molecular formula of 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide is C₁₃H₅Cl₅FNO₂, and its molecular weight is approximately 385.98 g/mol. The compound's high degree of chlorination and the presence of a fluoro group contribute to its stability and resistance to degradation, which are valuable attributes in various chemical processes. Additionally, the carboxylic acid amide functional group provides opportunities for further chemical modifications and derivatizations, enhancing its versatility in synthetic chemistry.

In the realm of pharmaceutical research, 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have focused on its interactions with specific biological targets, such as enzymes and receptors, to understand its pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited selective inhibition of a key enzyme involved in neurodegenerative diseases, suggesting its potential as a therapeutic candidate for conditions like Alzheimer's disease.

Beyond pharmaceutical applications, 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide has also been investigated for its use in materials science. Its high thermal stability and resistance to chemical degradation make it an attractive candidate for the development of advanced materials with enhanced performance characteristics. Research conducted at the University of California, Berkeley, demonstrated that this compound could be incorporated into polymer matrices to improve their mechanical strength and thermal stability, opening up new possibilities for applications in aerospace and automotive industries.

The synthesis of 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide involves several steps, including the formation of the biphenyl core through a coupling reaction, followed by sequential chlorination and fluorination reactions. The final step involves the introduction of the carboxylic acid amide functional group through an amidation reaction. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In terms of safety and environmental considerations, it is important to note that while 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide is not classified as a hazardous substance under current regulations, proper handling and disposal protocols should be followed to ensure safety in laboratory settings. Researchers should adhere to standard guidelines for handling organic compounds with multiple halogen substituents to minimize any potential risks.

To summarize, 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylic acid amide (CAS No. 1361649-76-4) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for chemists and materials scientists alike. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.